![molecular formula C18H16ClN3O3 B4392047 N'-[2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetyl]isonicotinohydrazide](/img/structure/B4392047.png)
N'-[2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetyl]isonicotinohydrazide
Overview
Description
N'-[2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetyl]isonicotinohydrazide, commonly known as CDIH, is a novel compound that has gained popularity in the field of medicinal chemistry due to its potential therapeutic applications. CDIH is a hydrazide derivative that has been synthesized through a multistep process and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of CDIH is not fully understood. However, it is believed to inhibit the growth of microorganisms by interfering with their cell wall synthesis. CDIH is also known to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
CDIH has been found to have a low toxicity profile and is well-tolerated in animal models. It has been shown to reduce inflammation and oxidative stress in various tissues. CDIH has also been found to induce apoptosis in cancer cells and inhibit their migration and invasion.
Advantages and Limitations for Lab Experiments
CDIH has several advantages for lab experiments. It is easy to synthesize and purify, and its low toxicity profile makes it an ideal candidate for in vitro and in vivo studies. However, CDIH has some limitations as well. Its solubility in water is low, which can limit its use in certain experiments. CDIH also requires further studies to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for CDIH research. One potential application is its use as a tuberculosis drug. CDIH has shown promising results in inhibiting the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis. Further studies are needed to determine its efficacy and safety in human trials.
Another potential application is its use in cancer therapy. CDIH has been found to induce apoptosis in cancer cells and inhibit their migration and invasion. Further studies are needed to determine its efficacy in different types of cancer and its potential use in combination with other chemotherapeutic agents.
CDIH also has potential applications in the treatment of inflammatory diseases. It has been found to reduce inflammation and oxidative stress in various tissues. Further studies are needed to determine its efficacy in different inflammatory diseases and its potential use in combination with other anti-inflammatory agents.
In conclusion, CDIH is a novel compound that has shown promising results in scientific research. Its potential therapeutic applications in tuberculosis, cancer, and inflammatory diseases make it an exciting area of research. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
CDIH has been extensively studied for its potential therapeutic applications. It has been found to possess antimicrobial, antitumor, and anti-inflammatory properties. CDIH has shown promising results in the treatment of tuberculosis, cancer, and inflammatory diseases.
Properties
IUPAC Name |
N'-[2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetyl]pyridine-4-carbohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O3/c1-10-7-14-16(11(2)17(10)19)13(9-25-14)8-15(23)21-22-18(24)12-3-5-20-6-4-12/h3-7,9H,8H2,1-2H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCEADMKBWNZZBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1Cl)C)C(=CO2)CC(=O)NNC(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.